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Get Quote

The quantitative data from the Pesticide Properties Database is summarized in the table below. Please note

that the entry for the octanol-water partition coefficient (KOW) appears to be inconsistent and should be

interpreted with caution [1].

Property Value Conditions / Notes

Molecular Formula C₁₅H₁₅ClF₃N₃O - [1]

Molecular Weight 345.75 g/mol - [1]

Melting Point 63 °C - [1]

Water Solubility 10.5 mg/L Moderate; at 20°C and pH 7 [1]

Octanol-Water Partition Coefficient (Log KOW) 4.77 High; regulatory data [1]

Octanol-Water Partition Coefficient (Log KOW) 4.56 Calculated [2]

Soil DT₅₀ (Aerobic) 34 days Soil half-life [3]

Aquatic Half-life 6.2 days Hydrolysis at pH 7 [3]
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The following diagram illustrates the primary relationships between Triflumizole's properties, its behavior in

the environment, and the resulting ecological concerns, particularly for aquatic systems.
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Key Environmental and Toxicity Concerns

The data highlights several critical points regarding the environmental profile of Triflumizole:

High Toxicity to Aquatic Life: Triflumizole is categorized as highly toxic to fish. The reported 96-

hour median lethal concentration (LC₅₀) for rainbow trout (Oncorhynchus mykiss) is 0.57 mg/L [4]. It
can also cause malformations and reduced body length in other fish species like Gobiocypris rarus at

low concentrations [4].
Photolability: A major limitation of Triflumizole is its instability in sunlight, with a half-life of less than

5.3 days. This necessitates frequent re-application in agricultural settings, which increases the
potential for environmental exposure [4].

Mode of Action: Triflumizole is a conazole fungicide that acts systemically with protective and
curative action. Its primary mode of action is the inhibition of chitin biosynthesis in fungi [1].
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Emerging Research and Methodological Notes

While detailed protocols for standard tests are not in the search results, an emerging area of research involves

modifying Triflumizole to improve its properties.

Triflumizole Ionic Liquids (TILs): Researchers have developed ionic liquid forms of Triflumizole by

pairing it with anions from natural organic acids (e.g., acetic, lactic, oleic acid). The general
methodology involves an acid-base reaction in methanol, followed by characterization and testing.

These TILs aim to enhance photostability, modify lipophilicity, and reduce acute toxicity to aquatic
organisms like zebrafish [4].

Analytical Method: One study determined Triflumizole in formulations, soil, and water samples
using differential pulse polarography [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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